Cas no 1707349-43-6 (3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine)

• Product Name: 3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine
• CAS No: 1707349-43-6
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 5152067
• Update Time: 2025-06-20

3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine
• Pyridine, 3-bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C10H10BrN3/c1-6-7(2)13-14-10(6)8-3-9(11)5-12-4-8/h3-5H,1-2H3,(H,13,14)
• InChI Key： SKRFQHDYMYUKCH-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2C(C)=C(C)NN=2)C=C1Br

Computed Properties

• Exact Mass: 251.006
• Monoisotopic Mass: 251.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2

Additional information on 3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine

Introduction to 3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine (CAS No. 1707349-43-6)

3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine, identified by its CAS number 1707349-43-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound features a brominated pyridine core linked to a dimethylpyrazole moiety, making it a versatile intermediate in the synthesis of various biologically active molecules. The structural arrangement of this compound imparts unique electronic and steric properties, which have garnered attention from synthetic chemists and medicinal chemists alike.

The pyridine ring, a nitrogen-containing aromatic heterocycle, is well-documented for its role in drug discovery due to its ability to interact with biological targets such as enzymes and receptors. The presence of a bromine atom at the 3-position enhances the reactivity of the pyridine ring, facilitating further functionalization through cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, often employed in the development of novel therapeutic agents.

The 4,5-dimethyl-1H-pyrazole substituent adds an additional layer of complexity to the molecule. Pyrazole derivatives are widely recognized for their pharmacological properties, including antiviral, anti-inflammatory, and anticancer activities. The dimethylation at the 4 and 5 positions introduces steric hindrance while maintaining electronic properties conducive to hydrogen bonding interactions, which are crucial for binding affinity in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of 3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine as a key building block in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are critical in targeted cancer therapies. The bromine substituent allows for easy modification via palladium-catalyzed reactions, enabling the introduction of diverse pharmacophores while retaining the core pyridopyrazole scaffold.

In addition to its role in kinase inhibition, this compound has shown promise in other therapeutic areas. Researchers have explored its potential as a precursor in developing antiviral agents, leveraging the pyrazole moiety's ability to disrupt viral replication mechanisms. The structural flexibility offered by the 4,5-dimethylpyrazole group allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are essential for drug efficacy and safety.

The synthesis of 3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes bromination of a pyridine derivative followed by condensation with a dimethylpyrazole precursor under acidic conditions. Optimizing reaction conditions is crucial to achieve high yields and purity, as impurities can significantly impact downstream applications.

Modern computational methods have also been employed to enhance the design and synthesis of this compound. Molecular modeling techniques predict binding interactions between 3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine and biological targets, guiding rational drug design. These approaches integrate experimental data with theoretical calculations to accelerate the discovery process.

The growing interest in heterocyclic compounds like 3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine underscores their importance in modern pharmaceutical research. As drug development continues to evolve towards more personalized and targeted therapies, compounds with well-defined structural features like this one will remain indispensable tools for medicinal chemists.

In conclusion,3-Bromo-5-(4,5-dimethyl-1H-pyrazol-3-yl)-pyridine (CAS No. 1707349-43-6) represents a valuable asset in synthetic chemistry and drug discovery. Its unique structural features and reactivity make it a preferred choice for constructing biologically active molecules with potential therapeutic applications across multiple disease areas.